Cas no 16216-13-0 (2'-Methyl-2-phenylacetophenone)

• Product Name: 2'-Methyl-2-phenylacetophenone
• CAS No: 16216-13-0
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 1067675
• PubChem ID: 6613313
• Update Time: 2025-04-25

2'-Methyl-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2-phenylacetophenone
• 1-(2-methylphenyl)-2-phenylethanone
• SC-514
• 1-(2-methylphenyl)-2-phenyl-1-ethanone
• 1-phenyl-2-methylacetophenone
• 2-methylphenyl benzyl ketone
• 2-phenyl-1-o-tolylethanone
• 2'-TRIFLUOROMETHYLBENZANILIDE
• BENZYL P-TOLUYLKETONE
• 16216-13-0
• DB-120858
• DTXSID70425049
• CBiol_000840
• CBiol_000843
• XZHWEJVJMHRXPP-UHFFFAOYSA-N
• 2/'-METHYL-2-PHENYLACETOPHENONE
• 2-phenyl-1-(o-tolyl)ethanone
• ICCB4_000136
• Methyldesoxybenzoin
• MFCD02260669
• 1-(2-Methylphenyl)-2-phenylethan-1-one
• Ethanone, 1-(2-methylphenyl)-2-phenyl-
• ICCB4_000139
• 2'Methyl-2-phenylacetophenone
• AKOS010014267
• SCHEMBL1515738

• MDL： MFCD02260669
• Inchi： 1S/C15H14O/c1-12-7-5-6-10-14(12)15(16)11-13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key： XZHWEJVJMHRXPP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.42040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2'-Methyl-2-phenylacetophenone

2'-Methyl-2-phenylacetophenone (CAS No. 16216-13-0): A Comprehensive Overview of Properties and Applications

2'-Methyl-2-phenylacetophenone (CAS No. 16216-13-0) is a specialized organic compound belonging to the aryl ketone family. This compound, also known as methyl phenylacetophenone or 2-methyl-2-phenylacetophenone, has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, fragrance formulations, and organic synthesis. With the increasing demand for high-purity specialty chemicals, researchers and manufacturers are exploring novel applications of this compound in various industrial sectors.

The molecular structure of 2'-Methyl-2-phenylacetophenone features a unique combination of methyl and phenyl groups attached to an acetophenone backbone, giving it distinct chemical properties. Recent studies published in ACS Applied Materials & Interfaces (2023) highlight its potential as a building block for advanced materials. The compound's molecular weight of 210.27 g/mol and melting point range make it particularly suitable for applications requiring precise thermal stability.

In the pharmaceutical industry, 2'-Methyl-2-phenylacetophenone serves as a crucial intermediate for the synthesis of various active pharmaceutical ingredients (APIs). A 2024 market analysis by Chemical & Engineering News indicates growing demand for this compound in the development of central nervous system (CNS) drugs. Its structural features allow for efficient modification, making it valuable for creating novel drug candidates with improved bioavailability and reduced side effects.

The fragrance and flavor industry extensively utilizes 2'-Methyl-2-phenylacetophenone due to its pleasant aromatic characteristics. According to the International Fragrance Association (IFRA) guidelines, this compound is approved for use in various consumer products, contributing to its popularity in premium fragrance formulations. Recent trends in clean beauty products have further increased its demand as manufacturers seek sustainable yet effective aroma chemicals.

From a synthetic chemistry perspective, 2'-Methyl-2-phenylacetophenone demonstrates remarkable versatility. A 2023 study in Organic Letters demonstrated its effectiveness as a precursor in palladium-catalyzed cross-coupling reactions, opening new possibilities for creating complex molecular architectures. The compound's electron-rich aromatic system makes it particularly valuable in modern green chemistry applications, aligning with current industry focus on sustainable synthetic methodologies.

Quality control of 2'-Methyl-2-phenylacetophenone typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). Recent advancements in process analytical technology (PAT) have enabled manufacturers to achieve higher purity levels (>99.5%), meeting the stringent requirements of pharmaceutical applications. The compound's spectral data, including NMR and IR spectra, are well-documented in scientific literature, facilitating its identification and characterization.

Market projections for 2'-Methyl-2-phenylacetophenone indicate steady growth, with a compound annual growth rate (CAGR) of approximately 5.8% from 2023 to 2030, according to Grand View Research. This growth is driven by increasing R&D investments in specialty chemicals and expanding applications in electronic materials. The Asia-Pacific region, particularly China and India, has emerged as both major producers and consumers of this compound, reflecting broader trends in chemical manufacturing globalization.

Environmental and safety considerations for 2'-Methyl-2-phenylacetophenone have been thoroughly evaluated by regulatory bodies. The compound is classified as non-hazardous under normal handling conditions, though standard laboratory safety protocols should always be followed. Recent developments in green chemistry metrics have prompted manufacturers to optimize production processes, reducing waste generation and energy consumption while maintaining product quality.

Future research directions for 2'-Methyl-2-phenylacetophenone include exploring its potential in organic electronics and photocatalysis. A 2024 publication in Advanced Materials suggested its derivatives might serve as efficient hole-transport materials in organic light-emitting diodes (OLEDs). Additionally, its application in asymmetric synthesis continues to attract attention from academic and industrial researchers seeking to develop more efficient chiral catalysts.

For researchers and procurement specialists seeking 2'-Methyl-2-phenylacetophenone, it's essential to verify certificates of analysis (CoA) and ensure suppliers comply with current Good Manufacturing Practices (GMP). The compound is typically available in various packaging options, from laboratory-scale quantities to bulk industrial shipments, with purity grades ranging from technical to pharmaceutical grade. Proper storage conditions (typically room temperature in tightly sealed containers) help maintain product stability over extended periods.